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Compound of Interest

Compound Name: Sodium;oxido(oxo)borane;hydrate

Cat. No.: B091277

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core chemical properties of sodium metaborate
solutions, providing quantitative data, detailed experimental protocols, and visualizations to
support research and development activities. Sodium metaborate (NaBO:) is an alkaline salt
with excellent buffering capacity, making it a versatile compound in various industrial and
scientific applications, including as a component in cleaners, adhesives, and photographic
developers.[1][2][3]

Quantitative Physicochemical Properties

The following tables summarize key quantitative data for sodium metaborate solutions,
facilitating easy comparison and reference.

Table 1: pH of Sodium Metaborate Solutions at 20°C

Aqueous solutions of sodium metaborate exhibit a moderate increase in pH with increasing
concentration, demonstrating its alkaline nature.[1] The pH of these solutions is a critical
parameter in applications requiring stable alkaline conditions.
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Concentration (% wiw) pH Range[1]
0.5% 10.8 -10.9
1.0% 11.0-11.1
2.0% 11.2-11.3
4.0% 11.4-11.5
6.0% 115-116
8.0% 11.6-11.8
10.0% 11.8-11.8
15.0% 11.9-120
18.0% 12.0-12.2

Table 2: Solubility of Sodium Metaborate in Water

Sodium metaborate's high solubility allows for the preparation of solutions with a higher
concentration of borate ions compared to other borates like borax at the same temperature.[1]
[2] This property is particularly advantageous in applications requiring high borate
concentrations. The solubility of different hydrated forms of sodium metaborate varies with
temperature.
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Solubility of Solubility of

Solubility of . .
Sodium Metaborate Sodium Metaborate

Temperature (°C) Anhydrous NaBO:2 (

Tetrahydrate ( Octahydrate (
9/100 mL)[4] g/100g H20)[1] g/100g H20)[1]
0 16.4 224 304
5 - 24.3 329
10 - 26.3 35.6
15 - 28.6 38.8
20 - 31.0 41.9
25 28.2 334 45.3
30 - 36.5 49.5
35 - 39.6 53.6
40 - 43.2 58.5
45 - 47.7 64.5
50 - 52.8 71.5

100 125.2

Table 3: Electrical Conductivity of Sodium Metaborate
Solutions

The electrical conductivity of sodium metaborate solutions is a measure of their ability to
conduct an electric current, which is dependent on the concentration of ions in the solution.
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. Conductivity at 298.15 K Conductivity at 323.15 K
Molality (mol/kg)

(SIm)[5] (SIm)[5]
0.100 0.817 1.159
0.251 1.916 2.711
0.503 3.513 4.965
0.754 4.882 6.879
1.006 6.069 8.536
1.509 8.010 11.22
2.012 9.489 13.26
2.515 10.61 14.77
3.018 11.42 15.86
3.521 11.96 16.59
4.024 12.28 17.02
4.527 12.41 17.20
5.030 12.41 17.19
5.533 12.28 17.00
6.036 12.06 16.68

Hydrolysis and Buffering Action

In aqueous solutions, the metaborate ion (BO2~) undergoes hydrolysis to form the
tetrahydroxyborate ion [B(OH)4]~ and hydroxide ions (OH™), which contributes to the alkalinity
of the solution. This equilibrium is fundamental to the buffering capacity of sodium metaborate
solutions.

The hydrolysis of sodium borohydride (NaBHa4) also produces sodium metaborate as a
byproduct.[5]
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Products in Solution
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Hydrolysis of Sodium Metaborate in Water

Experimental Protocols

The following sections detail the methodologies for determining the key chemical properties of
sodium metaborate solutions.

Determination of pH

The pH of sodium metaborate solutions is determined potentiometrically using a calibrated pH
meter.

Apparatus and Reagents:

» pH meter with a glass electrode and a reference electrode (or a combination electrode)
e Magnetic stirrer and stir bar

» Beakers

o Standard buffer solutions (e.g., pH 7.0, 10.0, and 12.0)

» Distilled or deionized water

e Sodium metaborate
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Procedure:

» Calibration: Calibrate the pH meter according to the manufacturer's instructions using at
least two, and preferably three, standard buffer solutions that bracket the expected pH of the
sample. For alkaline solutions like sodium metaborate, buffers with pH values of 7.0, 10.0,
and a higher alkaline buffer are recommended.

o Sample Preparation: Prepare sodium metaborate solutions of desired concentrations by
dissolving a known mass of sodium metaborate in a known volume of distilled or deionized
water.

e Measurement:

o Rinse the electrode with distilled or deionized water and gently blot dry with a lint-free
tissue.

o Immerse the electrode in the sodium metaborate solution.
o Stir the solution gently with a magnetic stirrer.
o Allow the reading to stabilize before recording the pH value.

o Between measurements of different solutions, rinse the electrode thoroughly with distilled
or deionized water.

Determination of Solubility

The solubility of sodium metaborate can be determined by preparing a saturated solution at a
specific temperature and then measuring the concentration of the dissolved solid.

Apparatus and Reagents:
o Constant temperature water bath or incubator
o Conical flasks with stoppers

e Magnetic stirrer and stir bars
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Filtration apparatus (e.g., vacuum filtration with Buchner funnel or syringe filter)

Analytical balance

Oven

Sodium metaborate

Distilled or deionized water

Procedure:

e Saturation: Add an excess amount of sodium metaborate to a known volume of distilled or
deionized water in a conical flask.

o Equilibration: Place the flask in a constant temperature water bath and stir the mixture for a
sufficient time (e.g., 24 hours) to ensure equilibrium is reached and the solution is saturated.

o Filtration: Filter a portion of the saturated solution to remove the undissolved solid. The
filtration should be performed at the same temperature as the equilibration to prevent
changes in solubility.

e Analysis:
o Accurately weigh a portion of the clear filtrate.

o Evaporate the water from the weighed filtrate in an oven at a suitable temperature (e.g.,
110°C) until a constant weight of the dry sodium metaborate is obtained.

o The solubility can then be calculated as grams of sodium metaborate per 100 g of water.

Determination of Electrical Conductivity

The electrical conductivity of sodium metaborate solutions is measured using a conductivity
meter.

Apparatus and Reagents:

» Conductivity meter with a conductivity cell
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Beakers

Standard potassium chloride (KCI) solutions for calibration

Sodium metaborate

Distilled or deionized water

Procedure:

o Calibration: Calibrate the conductivity meter using standard KCI solutions of known
conductivity according to the manufacturer's instructions.

e Sample Preparation: Prepare sodium metaborate solutions of various concentrations using
distilled or deionized water.

¢ Measurement:

o Rinse the conductivity cell with distilled or deionized water and then with the sample
solution to be measured.

o Immerse the cell in the sample solution, ensuring the electrodes are fully covered.
o Allow the reading to stabilize and record the conductivity value.
o Rinse the cell thoroughly between measurements of different solutions.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the experimental determination of the pH
of a sodium metaborate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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